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Compound of Interest

Compound Name: Catharanthine sulfate

Cat. No.: B600260 Get Quote

Application Note & Protocol

This document provides detailed protocols for the preparation of catharanthine sulfate stock

solutions for use in various research applications. Catharanthine sulfate is a natural alkaloid

precursor to the vinca alkaloids, vinblastine and vincristine, and is utilized in studies related to

cancer research and neuroscience.[1][2][3] Proper preparation of stock solutions is critical to

ensure experimental reproducibility and accuracy.

Chemical Properties and Handling
Catharanthine sulfate is typically supplied as a white, solid powder.[4] It is important to handle

the compound in a well-ventilated area and use appropriate personal protective equipment,

including gloves, a lab coat, and safety glasses, as it may be toxic.[5] Avoid inhalation of the

powder and contact with skin and eyes.[5]

Table 1: Chemical and Physical Properties of Catharanthine Sulfate
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Property Value Source(s)

CAS Number 70674-90-7 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₂₁H₂₆N₂O₆S [1][4][6][7][9][10]

Molecular Weight 434.51 g/mol [1][2][3][4][6][7][8][9]

Appearance Solid, white powder [4]

Purity ≥98% [2][3][4]

Solubility and Recommended Solvents
The choice of solvent is crucial for preparing a stable and effective stock solution.

Catharanthine sulfate is soluble in several organic solvents. For experiments involving

aqueous buffers or cell culture media, a concentrated stock solution in an organic solvent is

typically prepared first, followed by dilution into the aqueous medium.

Table 2: Solubility Data for Catharanthine Sulfate

Solvent Solubility Notes Source(s)

Ethanol (EtOH) ≥ 21.75 mg/mL
Gentle warming may

be required.
[6]

Dimethyl Sulfoxide

(DMSO)
Soluble

A common solvent for

preparing high-

concentration stock

solutions.

[9]

Methanol (MeOH) Soluble [9]

Aqueous Buffers Sparingly soluble

For aqueous

applications, first

dissolve in DMSO

then dilute with the

buffer.[11]

[11]
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Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of catharanthine sulfate in

DMSO. This is a common starting concentration for many in vitro experiments.

Materials:

Catharanthine sulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials[4]

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Calculate the required mass: Using the molecular weight of catharanthine sulfate (434.51

g/mol ), calculate the mass needed to prepare the desired volume and concentration of the

stock solution. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 434.51 g/mol = 4.3451 mg

Weigh the compound: Carefully weigh the calculated amount of catharanthine sulfate
powder in a sterile microcentrifuge tube or amber vial. If the compound is light-sensitive, it is

recommended to use amber vials or wrap clear vials in aluminum foil.[12]

Add the solvent: Add the appropriate volume of DMSO to the vial containing the

catharanthine sulfate powder.
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Dissolve the compound: Vortex the solution until the powder is completely dissolved. If the

compound does not readily dissolve, gentle warming of the tube to 37°C in a water bath and

sonication for a few minutes can aid in dissolution.[6][7][12] Ensure that no particulates are

visible before use.

Aliquot and store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

it is recommended to aliquot the stock solution into smaller, single-use volumes.[1][6]

Storage and Stability
Proper storage is essential to maintain the activity of the catharanthine sulfate stock solution.

Table 3: Storage and Stability of Catharanthine Sulfate

Form
Storage
Temperature

Stability Notes Source(s)

Lyophilized

Powder
-20°C Up to 36 months Keep desiccated. [1]

Stock Solution in

Solvent
-20°C Up to 1 month [1][6][13]

Stock Solution in

Solvent
-80°C Up to 6 months

Recommended

for longer-term

storage.

[5][6][13]

Dilution for Cell-Based Assays
For cell culture experiments, the concentrated DMSO stock solution must be diluted in the

appropriate culture medium to the final working concentration. It is critical to ensure that the

final concentration of DMSO in the culture medium is low (typically <0.5%, with <0.1% being

preferable) to avoid solvent-induced cytotoxicity.[12][13]

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using catharanthine
sulfate stock solutions in experiments.
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Workflow for Catharanthine Sulfate Stock Solution Preparation

Stock Solution Preparation

Storage

Experimental Use

Calculate Mass

Weigh Compound

Add Solvent (e.g., DMSO)

Dissolve (Vortex/Sonicate)

Aliquot for Storage

Store at -80°C (long-term) 
 or -20°C (short-term)

Thaw Aliquot

Dilute in Media/Buffer

Perform Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing catharanthine sulfate stock solutions.
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Safety Precautions
Always consult the Safety Data Sheet (SDS) before handling the compound.

Wear appropriate personal protective equipment.

Handle the compound in a chemical fume hood to avoid inhalation.[12]

Dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b600260#how-to-prepare-stock-solutions-of-
catharanthine-sulfate-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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